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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological activity, mechanism
of action, and preclinical and clinical profiling of ESM-HDAC391 (also known as GSK3117391
and CHR-5154), a novel, orally administered, myeloid-targeted histone deacetylase (HDAC)
inhibitor.

Executive Summary

ESM-HDAC39L1 is an innovative therapeutic agent that leverages Esterase-Sensitive Motif
(ESM) technology to achieve targeted delivery to mononuclear myeloid cells, primarily
monocytes and macrophages, which express high levels of human carboxylesterase-1 (CES1).
This targeted approach is designed to enhance the therapeutic window of HDAC inhibition by
concentrating the pharmacological activity in target immune cells while minimizing systemic
exposure and associated toxicities commonly observed with non-targeted HDAC inhibitors.
Preclinical and Phase 1 clinical data demonstrate that ESM-HDAC391 is well-tolerated and
exhibits potent, targeted pharmacodynamic effects, including increased histone acetylation in
monocytes and inhibition of pro-inflammatory cytokine production. A notable and novel finding
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is the induction of a transient and reversible monocytopenia, linked to the downregulation of
colony-stimulating factor 1 receptor (CSF1R). These characteristics position ESM-HDAC391 as
a promising candidate for the treatment of myeloid-driven inflammatory diseases.

Mechanism of Action: Targeted Delivery and
Intracellular Accumulation

The core of ESM-HDAC391's design is the ESM technology, which enables selective drug
delivery.[1][2] The parent molecule, a prodrug ester, is orally administered and circulates
systemically. In cells expressing CES1, such as monocytes, the ester moiety is hydrolyzed,
converting ESM-HDAC391 into its active acid metabolite, HDAC189 (also known as
GSK3339189).[1][3] This active acid form is significantly less permeable to the cell membrane
and is therefore trapped and retained within the CES1-expressing cells.[1] This leads to a
prolonged and targeted pharmacodynamic effect in myeloid cells, while the systemic exposure
to both the parent ester and the active acid remains transient.[1][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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